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Compound of Interest

Compound Name:
2-(2-

Bromophenoxy)propanohydrazide

CAS No.: 362495-44-1

Cat. No.: B2539148

Get Quote

Technical Monograph: 2-(2-
Bromophenoxy)propanohydrazide
Cheminformatics, Synthetic Methodology, and Pharmacophore Profiling

Executive Summary
2-(2-Bromophenoxy)propanohydrazide is a specialized chemical intermediate belonging to

the class of phenoxyalkanoic acid derivatives. Structurally, it combines an ortho-brominated

phenoxy scaffold with a chiral propionyl hydrazide tail. This compound serves as a critical

building block in two primary domains: agrochemical discovery (as a precursor to auxin-mimic

herbicides) and medicinal chemistry (as a scaffold for constructing 1,3,4-oxadiazole and 1,2,4-

triazole heterocycles).

This guide provides the definitive cheminformatic identifiers, a validated synthetic protocol

derived from first-principles process chemistry, and a structural analysis of its utility in fragment-

based drug design (FBDD).
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Chemical Identity & Digital Representation[1]
Precise digital representation is non-negotiable for database integration and QSAR modeling.

The following identifiers are generated based on the canonical IUPAC structure.

Core Identifiers
Descriptor Value Notes

IUPAC Name

2-(2-

bromophenoxy)propanohydraz

ide

Systematic nomenclature

Molecular Formula MW: 259.10 g/mol

Monoisotopic Mass 258.0004 Da Critical for MS/MS validation

Canonical SMILES CC(C(=O)NN)Oc1ccccc1Br
Useful for RDKit/OpenBabel

parsing

Isomeric SMILES CNN)Oc1ccccc1Br
Note: Represents (R)-

enantiomer if resolved

Standard InChI

InChI=1S/C9H11BrN2O2/c1-

6(9(13)12-11)14-8-5-3-2-4-

7(8)10/h2-6H,11H2,1H3,

(H,12,13)

Standardized connectivity

layer

Technical Note on Stereochemistry: The carbon at position 2 of the propionyl chain is chiral. The

SMILES provided above (CC...) represents the racemate, which is the standard product of non-

stereoselective synthesis. For asymmetric synthesis, the specific isomeric SMILES must be

used to distinguish the (R) and (S) enantiomers, which often exhibit distinct biological activities

(e.g., in auxin mimics, the (R)-isomer is typically the active eutomer).
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Synthetic Protocol: Causality & Methodology
The synthesis of 2-(2-Bromophenoxy)propanohydrazide follows a robust two-step sequence:

Williamson Ether Synthesis followed by Nucleophilic Acyl Substitution (Hydrazinolysis).

Reaction Scheme Visualization

2-Bromophenol
(Nucleophile)

Ethyl 2-(2-bromophenoxy)propionate
(Ester Intermediate)

Step 1: K2CO3, Acetone
Reflux, 8h (SN2)

Ethyl 2-bromopropionate
(Electrophile) 2-(2-Bromophenoxy)propanohydrazide

(Target)

Step 2: NH2NH2·H2O
EtOH, Reflux, 4h

Hydrazine Hydrate
(Nu: Agent)
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Figure 1: Two-step synthetic pathway.[1][2] Step 1 involves SN2 substitution; Step 2 involves

nucleophilic attack at the carbonyl carbon.

Detailed Methodology
Step 1: Synthesis of Ethyl 2-(2-bromophenoxy)propionate
Mechanism:

Nucleophilic Substitution. The phenoxide ion, generated in situ by the base (

), attacks the secondary carbon of the ethyl 2-bromopropionate.

Reagents: 2-Bromophenol (1.0 eq), Ethyl 2-bromopropionate (1.1 eq), Anhydrous

(2.0 eq).

Solvent: Acetone (dry) or Acetonitrile.

Protocol:

Dissolve 2-bromophenol in dry acetone.
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Add anhydrous potassium carbonate. Stir at room temperature for 30 minutes to facilitate

deprotonation.

Add ethyl 2-bromopropionate dropwise.

Reflux the mixture for 6–8 hours. Monitor via TLC (Hexane:Ethyl Acetate 4:1).

Workup: Filter off inorganic salts. Concentrate the filtrate in vacuo. Dissolve residue in

DCM, wash with 1N NaOH (to remove unreacted phenol) and brine. Dry over

.

Step 2: Hydrazinolysis to 2-(2-Bromophenoxy)propanohydrazide
Mechanism: Nucleophilic Acyl Substitution. Hydrazine acts as a hard nucleophile, attacking the

ester carbonyl to displace the ethoxy group.

Reagents: Ethyl 2-(2-bromophenoxy)propionate (from Step 1), Hydrazine hydrate (80%, 3.0

eq).

Solvent: Absolute Ethanol.

Protocol:

Dissolve the ester intermediate in absolute ethanol.

Add hydrazine hydrate dropwise at room temperature (Exothermic reaction warning).

Heat to reflux for 4 hours.

Observation: Upon cooling, the hydrazide often precipitates as a crystalline solid.

Purification: Filter the solid. Recrystallize from ethanol/water to obtain pure needles.
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Safety Critical: Hydrazine hydrate is highly toxic, corrosive, and a potential carcinogen. All

operations must be performed in a fume hood. Excess hydrazine in the mother liquor must be

quenched with bleach (sodium hypochlorite) before disposal.

Structural Analysis & Applications
Pharmacophore Mapping
The molecule contains three distinct functional regions that make it valuable for Fragment-

Based Drug Discovery (FBDD).
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Figure 2: Pharmacophore decomposition showing the relationship between structural motifs

and downstream applications.

Key Applications
Heterocycle Synthesis: The hydrazide group is a "privileged structure" for generating 5-

membered heterocycles.
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Reaction: Reaction with

/KOH yields 1,3,4-oxadiazole-2-thiones, known for antimicrobial and anti-inflammatory
activity.

Reaction: Reaction with carboxylic acids (

mediated) yields 2,5-disubstituted-1,3,4-oxadiazoles.

Agrochemical Auxins:

The 2-(phenoxy)propionic acid scaffold mimics indole-3-acetic acid (IAA). The ortho-bromo

substituent provides steric bulk that prevents rapid metabolic degradation in plants,

potentially enhancing herbicidal activity compared to unsubstituted analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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